Cas no 1806861-81-3 (3-(Bromomethyl)-6-chloro-2-(difluoromethyl)pyridine-4-carboxylic acid)

• Product Name: 3-(Bromomethyl)-6-chloro-2-(difluoromethyl)pyridine-4-carboxylic acid
• CAS No: 1806861-81-3
• MF: C₈H₅BrClF₂NO₂
• MW: 300.484607458115
• CID: 4874002
• Update Time: 2025-06-08

3-(Bromomethyl)-6-chloro-2-(difluoromethyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-6-chloro-2-(difluoromethyl)pyridine-4-carboxylic acid

• Inchi： 1S/C8H5BrClF2NO2/c9-2-4-3(8(14)15)1-5(10)13-6(4)7(11)12/h1,7H,2H2,(H,14,15)
• InChI Key： NRLMPWLAJINGCA-UHFFFAOYSA-N
• SMILES： BrCC1=C(C(=O)O)C=C(N=C1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• XLogP3: 2.6
• Topological Polar Surface Area: 50.2

Additional information on 3-(Bromomethyl)-6-chloro-2-(difluoromethyl)pyridine-4-carboxylic acid

3-(Bromomethyl)-6-chloro-2-(difluoromethyl)pyridine-4-carboxylic acid (CAS No. 1806861-81-3): A Comprehensive Overview

3-(Bromomethyl)-6-chloro-2-(difluoromethyl)pyridine-4-carboxylic acid (CAS No. 1806861-81-3) is a multifunctional compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a bromomethyl group, a chloro substituent, and a difluoromethyl moiety, offers a wide range of potential applications in drug discovery and development.

The chemical structure of 3-(Bromomethyl)-6-chloro-2-(difluoromethyl)pyridine-4-carboxylic acid is particularly noteworthy for its versatility in forming various derivatives and conjugates. The bromomethyl group serves as an excellent leaving group, facilitating substitution reactions that can introduce a variety of functional groups. The chloro substituent and difluoromethyl moiety contribute to the compound's electronic properties, enhancing its reactivity and selectivity in chemical transformations.

Recent studies have highlighted the potential of 3-(Bromomethyl)-6-chloro-2-(difluoromethyl)pyridine-4-carboxylic acid in the development of novel therapeutic agents. For instance, researchers at the University of California, San Francisco, have reported that this compound can be used as a building block for the synthesis of potent inhibitors targeting specific enzymes involved in cancer progression. The ability to modulate enzyme activity through precise chemical modifications has opened new avenues for the design of targeted therapies.

In addition to its role in drug discovery, 3-(Bromomethyl)-6-chloro-2-(difluoromethyl)pyridine-4-carboxylic acid has shown promise in the field of agrochemicals. Its structural diversity and reactivity make it an attractive candidate for the development of new pesticides and herbicides. Studies conducted by the Institute of Plant Protection in China have demonstrated that derivatives of this compound exhibit strong inhibitory effects on various plant pathogens, suggesting potential applications in crop protection.

The synthesis of 3-(Bromomethyl)-6-chloro-2-(difluoromethyl)pyridine-4-carboxylic acid typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the sequential introduction of the bromomethyl, chloro, and difluoromethyl groups onto a pyridine scaffold. Advanced techniques such as transition-metal catalysis and directed ortho-metalation have been employed to optimize these synthetic pathways.

The physicochemical properties of 3-(Bromomethyl)-6-chloro-2-(difluoromethyl)pyridine-4-carboxylic acid, including its solubility, stability, and reactivity, have been extensively studied to understand its behavior in different environments. These properties are crucial for optimizing its use in both laboratory settings and industrial applications. For example, its solubility in polar solvents such as dimethyl sulfoxide (DMSO) makes it suitable for use in high-throughput screening assays.

The safety profile of 3-(Bromomethyl)-6-chloro-2-(difluoromethyl)pyridine-4-carboxylic acid is another important consideration for its practical application. Toxicological studies have shown that this compound exhibits low toxicity when handled under appropriate conditions. However, it is essential to follow standard safety protocols to minimize any potential risks associated with its use.

In conclusion, 3-(Bromomethyl)-6-chloro-2-(difluoromethyl)pyridine-4-carboxylic acid (CAS No. 1806861-81-3) is a versatile compound with significant potential in various fields, including medicinal chemistry, pharmaceutical research, and agrochemicals. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further exploration and development. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, contributing to scientific progress and innovation.